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Compound of Interest

Compound Name: 1,2,3-Trifluoro-5-nitrobenzene

Cat. No.: B1304204

1,2,3-Trifluoro-5-nitrobenzene: A Technical
Safety Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1,2,3-
Trifluoro-5-nitrobenzene (CAS No. 66684-58-0). The information is compiled for professionals
in research and drug development who require a detailed understanding of the handling,
storage, and potential hazards of this compound.

Chemical and Physical Properties

1,2,3-Trifluoro-5-nitrobenzene is a fluorinated aromatic compound with a molecular formula of
CeH2F3NOz2.[1] The presence of three fluorine atoms and a nitro group on the benzene ring
imparts unique chemical properties relevant to its use as a laboratory chemical and an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]
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Property Value Source
Molecular Weight 177.08 g/mol [2][3]
Appearance Colorless to pale yellow liquid [1]
Density ~1.43 g/cm?3 [1]
Boiling Point ~120 °C [1]
Flash Point 75°C (167°F) [3]
Refractive Index 1.486 [3]

N Soluble in organic solvents,
Solubility o o [1]
limited solubility in water

Hazard Identification and Classification

This chemical is classified as hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[4] The primary hazards associated with 1,2,3-Trifluoro-5-
nitrobenzene are its acute toxicity and irritant properties.[2]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for 1,2,3-Trifluoro-5-nitrobenzene, based on aggregated data
from notifications to the ECHA C&L Inventory:
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Percentage of

Hazard Class Hazard Statement o
Notifications
Acute Toxicity, Oral H300: Fatal if swallowed 84.8%
Acute Toxicity, Oral H302: Harmful if swallowed 13%
o H312: Harmful in contact with
Acute Toxicity, Dermal ] 13%
skin
Skin Corrosion/Irritation H315: Causes skin irritation 13%
Serious Eye Damage/Eye H319: Causes serious eye 139
0
Irritation irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled 10.9%

Source: PubChem CID 2782793[2]

The signal word for this compound is Danger.[2]

Pictograms

The following pictograms are associated with the hazards of 1,2,3-Trifluoro-5-nitrobenzene:

/GHS Hazard Pictograms\

Click to download full resolution via product page
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Caption: GHS pictograms for acute toxicity (skull and crossbones) and irritant properties
(exclamation mark).

Experimental Protocols

Detailed experimental protocols for the toxicological and physicochemical testing of 1,2,3-
Trifluoro-5-nitrobenzene are not readily available in the public domain. The GHS
classifications are based on aggregated data submitted to regulatory bodies and do not
typically include full study reports.

For general guidance on the methodologies used for determining chemical hazards,
researchers can refer to the OECD Guidelines for the Testing of Chemicals. These guidelines
provide standardized procedures for assessing properties such as acute toxicity (oral, dermal,
inhalation), skin and eye irritation, and other endpoints.

Toxicology and Metabolism

Specific toxicological and metabolic studies on 1,2,3-Trifluoro-5-nitrobenzene are limited.
However, the toxicology of the parent compound, nitrobenzene, is well-documented and may
provide insights into the potential hazards of its fluorinated analog.

Nitrobenzene is known to be readily absorbed through inhalation, oral, and dermal routes.[5] Its
primary toxic effect is the induction of methemoglobinemia, a condition where the iron in
hemoglobin is oxidized, rendering it unable to transport oxygen.[5] The metabolism of
nitrobenzene is a key factor in its toxicity, proceeding through two main pathways: reduction of
the nitro group to form aniline and its derivatives, and ring oxidation to form nitrophenols.[6]
These metabolites are then typically conjugated and excreted in the urine.[5]

The following diagram illustrates the generalized metabolic pathways of nitrobenzene, which
may be analogous for 1,2,3-Trifluoro-5-nitrobenzene, although the influence of the fluorine
substituents on the rates and products of metabolism has not been specifically elucidated.
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Reduction Pathway
1,2,3-Trifluoro-5-nitrobenzene Conjugation Urinary Excretion

Oxidation Pathway Trifluoronitrophenols

Click to download full resolution via product page

Caption: Potential metabolic pathways of 1,2,3-Trifluoro-5-nitrobenzene, by analogy to
nitrobenzene.

Safe Handling and Emergency Procedures

Proper handling and storage are crucial to minimize the risks associated with 1,2,3-Trifluoro-5-
nitrobenzene.

Handling

o Ventilation: Use only outdoors or in a well-ventilated area.[4] Ensure adequate ventilation to
avoid inhalation of vapors.

» Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[4]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,
or smoke when using this product.[4]

e Avoid Contact: Do not get in eyes, on skin, or on clothing.[4]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

First-Aid Measures

The following workflow outlines the recommended first-aid procedures in case of exposure.
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Exposure Event

/ Immediate Actions \
Gemuve to fresh air. Keep at resi] G\Iash with plenty of soap and water. Remove contaminated clo(hlnga Gmse cautiously with water for several minutes. Remove contact lenses if presena Elnse mouth. Do NOT induce vommngj

Call a POISON CENTER or doctor/physician

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 1,2,3-Trifluoro-5-nitrobenzene.

Transportation

1,2,3-Trifluoro-5-nitrobenzene is regulated for transportation.

Regulation Information

UN Number UN2810

o Toxic liquid, organic, n.o.s. (1,2,3-Trifluoro-5-
Proper Shipping Name ]
nitrobenzene)

Hazard Class 6.1

Packing Group 1]

Source: Fisher Scientific SDS[4]

Disposal Considerations
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Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Always consult
the official SDS from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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